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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B2683578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PhiKan 083 hydrochloride, a small

molecule stabilizer of the tumor suppressor protein p53, specifically targeting the Y220C

mutant. The p53 protein plays a critical role in preventing cancer formation, and its mutation is

a common event in human cancers. The Y220C mutation is a structural mutant that

destabilizes the p53 protein, leading to its denaturation and aggregation.[1] PhiKan 083 binds

to a mutation-induced surface cavity in the p53-Y220C mutant, thereby stabilizing the protein

and restoring its tumor-suppressive functions.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the interaction of

PhiKan 083 and related compounds with the p53-Y220C mutant.

Table 1: Binding Affinity of Stabilizing Compounds for p53-Y220C
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Compound Method
Binding Affinity
(Kd)

Cell Line

PhiKan 083

hydrochloride
Not Specified 167 μM[2][3] -

PhiKan 083

hydrochloride
Not Specified 150 μM Ln229[2]

PK11007 Not Specified Not Specified -

Carbazole derivatives

(general)
Not Specified

150 μM (for

compound PK-083)[1]
-

PC14586 Not Specified ~2.5 nmol/L[1] -

Table 2: Thermal Stabilization of p53-Y220C by Small Molecules

Compound Concentration Thermal Shift (ΔTm)

PK11007 Not Specified Up to 3 °C

Covalent Stabilizer (KG1) Not Specified +1.28°C ± 0.01°C

PhiKan 083 250 μmol/L +1.11°C ± 0.06°C[4]

Table 3: Cellular Effects of PhiKan 083 Hydrochloride

Cell Line Concentration Incubation Time Effect

Engineered variants of

Ln229
125 μM 48 hours

Reduces cell

viability[2][5]

Ln229 (p53wt,

p53Y220C,

p53G245S,

p53R282W)

100 μM (in

combination with 1 μM

NSC 123127)

Not Specified
Enhances pro-

apoptotic activity[2][3]

Core Signaling Pathway and Mechanism of Action
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The Y220C mutation in the p53 protein creates a surface crevice that destabilizes its structure,

leading to a loss of its tumor suppressor function. PhiKan 083 acts by binding to this specific

cavity, stabilizing the protein's native conformation and restoring its ability to regulate

downstream target genes involved in cell cycle arrest and apoptosis.
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p53 signaling pathway with PhiKan 083 intervention.
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Experimental Protocols
The following are compiled methodologies for key experiments based on information from

multiple sources. These protocols are intended as a guide and may require optimization for

specific laboratory conditions.

Thermal Shift Assay (Differential Scanning Fluorimetry)
This assay measures the change in the thermal denaturation temperature (Tm) of a protein

upon ligand binding. An increase in Tm indicates stabilization of the protein.

Materials:

Purified p53-Y220C protein

PhiKan 083 hydrochloride stock solution (in DMSO)

Assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 5 mM DTT)

SYPRO Orange dye (5000x stock in DMSO)

Real-time PCR instrument with a thermal ramping feature

Procedure:

Prepare a master mix containing the p53-Y220C protein at a final concentration of 2-5 µM in

the assay buffer.

Add SYPRO Orange dye to the master mix to a final concentration of 5x.

Dispense the protein-dye mixture into the wells of a 96-well PCR plate.

Add PhiKan 083 hydrochloride to the wells at various concentrations. Include a DMSO

control.

Seal the plate and centrifuge briefly to mix.

Place the plate in the real-time PCR instrument.
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Set the instrument to ramp the temperature from 25 °C to 95 °C at a rate of 1 °C/minute.

Monitor the fluorescence of SYPRO Orange at each temperature increment.

The melting temperature (Tm) is determined by fitting the fluorescence data to a Boltzmann

equation, representing the midpoint of the protein unfolding transition. The change in melting

temperature (ΔTm) is calculated by subtracting the Tm of the control from the Tm of the

sample with PhiKan 083.

Fluorescence Polarization Assay
This assay measures the binding of a small, fluorescently labeled molecule to a larger protein.

The binding event causes a change in the polarization of the emitted light.

Materials:

Purified p53-Y220C protein

A fluorescently labeled small molecule probe known to bind p53-Y220C

PhiKan 083 hydrochloride

Assay buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 5% glycerol)

A microplate reader with fluorescence polarization capabilities

Procedure:

In a 384-well plate, add the fluorescent probe at a fixed concentration (typically at or below

its Kd for p53-Y220C).

Add varying concentrations of PhiKan 083 hydrochloride.

Add the p53-Y220C protein to initiate the binding reaction.

Incubate the plate at room temperature for a specified time to reach equilibrium.

Measure the fluorescence polarization using the microplate reader.
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A decrease in fluorescence polarization indicates that PhiKan 083 is competing with the

fluorescent probe for binding to p53-Y220C.

The data can be used to calculate the binding affinity (Ki) of PhiKan 083.

p53-Dependent Reporter Gene Assay
This cell-based assay measures the transcriptional activity of p53. Restoration of p53 function

by PhiKan 083 will lead to the expression of a reporter gene (e.g., luciferase) under the control

of a p53-responsive promoter.

Materials:

A cancer cell line expressing the p53-Y220C mutation (e.g., BxPC-3).

A reporter plasmid containing a p53-responsive element driving the expression of a reporter

gene (e.g., pGL3-p21-promoter-luciferase).

A transfection reagent.

PhiKan 083 hydrochloride.

Luciferase assay reagent.

A luminometer.

Procedure:

Seed the p53-Y220C expressing cells in a 96-well plate.

Transfect the cells with the p53-reporter plasmid using a suitable transfection reagent.

After 24 hours, treat the cells with varying concentrations of PhiKan 083 hydrochloride.

Include a vehicle control (DMSO).

Incubate the cells for an additional 24-48 hours.

Lyse the cells and add the luciferase assay reagent.
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Measure the luminescence using a luminometer.

An increase in luciferase activity indicates that PhiKan 083 has restored the transcriptional

function of p53-Y220C.

Experimental and Drug Discovery Workflow
The process of identifying and characterizing small molecule stabilizers for p53-Y220C, such

as PhiKan 083, typically follows a structured workflow from initial screening to cellular

validation.
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Workflow for p53-Y220C stabilizer discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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